Calcium arsenate

• CAS No.: 7778-44-1
• Product Name: Calcium arsenate
• Molecular Formula: Ca3(AsO4)2; As2Ca3O8
• Molecular Weight: 398.1 g/mol
• IUPAC Name: tricalcium;diarsorate
• Standard InChI: InChI=1S/2AsH3O4.3Ca/c2*2-1(3,4)5;;;/h2*(H3,2,3,4,5);;;/q;;3*+2/p-6
• Standard InChIKey: RMBBSOLAGVEUSI-UHFFFAOYSA-H
• Impurities: Commercial calcium arsenate contains 61% calcium arsenate and 9% calcium arsenite and an excess of lime and calcium carbonate.; The wettable powder, when made up in aq solution, should contain less than 0.5% of dissolved As2O5, which originates from impurities.
• SMILES: [O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
• Canonical SMILES: [O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
• Boiling Point: Decomposes (NIOSH, 2016); No boiling point at normal pressure; decomposes on heating
• Colorform: White powder; Colorless to white solid.
• Density: 3.62 (EPA, 1998); 3.620; 3.62 g/cm³
• Melting Point: 2651 °F (EPA, 1998); Decomposes; 1455 °C
• Physical Description: Calcium arsenate is a white powder. Slightly soluble in water. Toxic by inhalation and ingestion. Used as an insecticide and germicide.; COLOURLESS-TO-WHITE AMORPHOUS POWDER.
• Description: Calcium arsenate is a white powder. Slightly soluble in water. Toxic by inhalation and ingestion. Used as an insecticide and germicide.; Calcium arsenate is a polymer.
• Shelf Life: Moisture and carbon dioxide cause slow decomp to calcium carbonate and (phytotoxic) dicalcium hydrogen arsenate. In the presence of acids, water sol, strongly phytotoxic arsenic acid is produced.
• Solubility: 0.01 % at 77° F (NIOSH, 2016); Sol in dil acids; Insol in organic solvents; 0.013 G/100 CC OF WATER AT 25 °C; Solubility in water: very poo
• Synonyms: Ca3(AsO4)2, Arsenic acid calcium salt
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mm Hg @ 20 °C (approx)
• PubChem Compound: 24501
• Last Modified: Nov 11 2021